Cas no 1902895-21-9 (1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide
• CAS No: 1902895-21-9
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• CID: 6262626
• PubChem ID: 92092231
• Update Time: 2025-07-20

1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide
• F6482-2542
• 1902895-21-9
• 1-methyl-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-1H-pyrazole-4-sulfonamide
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-1-methylpyrazole-4-sulfonamide
• AKOS025354622

• Inchi： 1S/C12H19N3O4S/c1-15-8-10(7-13-15)20(16,17)14-9-2-3-11-12(6-9)19-5-4-18-11/h7-9,11-12,14H,2-6H2,1H3
• InChI Key： XCGZEZBVUKOUKH-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NC1CCC2C(C1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 301.10962727g/mol
• Monoisotopic Mass: 301.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on 1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide

Research Brief on 1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide (CAS: 1902895-21-9)

1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide (CAS: 1902895-21-9) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxin-pyrazole hybrid structure, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a promising candidate for further drug development.

The synthesis of 1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide involves a multi-step process that includes the functionalization of the benzodioxin core and subsequent sulfonamide coupling. Researchers have optimized the synthetic route to achieve high yields and purity, which is critical for preclinical evaluations. The compound's structural features, such as the sulfonamide moiety and the benzodioxin ring, are believed to contribute to its bioactivity, particularly in interactions with enzymes and receptors involved in inflammatory and metabolic pathways.

Recent in vitro and in vivo studies have demonstrated that 1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide exhibits potent inhibitory effects on specific protein targets, such as carbonic anhydrases and G-protein-coupled receptors (GPCRs). These findings suggest its potential utility in treating conditions like glaucoma, epilepsy, and certain cancers. For instance, the compound's ability to modulate carbonic anhydrase activity has been linked to its anti-glaucoma properties, while its interactions with GPCRs highlight its versatility in addressing diverse therapeutic areas.

Pharmacokinetic studies have further elucidated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, challenges such as potential off-target effects and toxicity profiles require further investigation to ensure its safety and efficacy in clinical settings.

In conclusion, 1-methyl-N-(octahydro-1,4-benzodioxin-6-yl)-1H-pyrazole-4-sulfonamide represents a promising scaffold for drug discovery, with its unique chemical structure and broad pharmacological potential. Ongoing research aims to refine its therapeutic applications, optimize its pharmacokinetic properties, and explore its mechanism of action in greater detail. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications, paving the way for its potential use in human medicine.